Cas no 83998-91-8 (Alanine-d4 (9CI))
Alanine-d4 (9CI) structure
Product Name:Alanine-d4 (9CI)
CAS No:83998-91-8
MF:C3H7NO2
MW:93.1178276538849
CID:720950
PubChem ID:16213419
Update Time:2025-04-19
Alanine-d4 (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Alanine-d4 (9CI)
- DL-ALANINE-2,3,3,3-D4
- 2-amino-2,3,3,3-tetradeuteriopropanoic acid
- D98466
- MS-22724
- 2-amino(2,3,3,3-(2)H4)propanoic acid
- alanine-2,3,3,3-d4
- (2,3,3,3-~2~H_4_)Alanine
- DL-Alanine(2,3,3,3-D4)
- (2,3,3,3-(2)H4)alanine
- alanine-d4
- 53795-92-9
- HY-W244382
- 2-amino(?H?)propanoic acid
- (+/-)-2-AMINOPROPIONIC ACID-2,3,3,3-D4
- CS-0370496
- DL-Alanine-2,3,3,3-d4, 98 atom % D
- DTXSID30583937
- CHEBI:143534
- 83998-91-8
- 2-aminopropionic acid-2,3,3,3-d4
-
- Inchi: 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/i1D3,2D
- InChI Key: QNAYBMKLOCPYGJ-MZCSYVLQSA-N
- SMILES: OC(C([2H])(C([2H])([2H])[2H])N)=O
Computed Properties
- Exact Mass: 93.072785450g/mol
- Monoisotopic Mass: 93.072785450g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 61.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Melting Point: 289 °C (dec.)(lit.)
Alanine-d4 (9CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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